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Compound of Interest

Compound Name: 5-Chloro-2-nitroanisole

Cat. No.: B032773 Get Quote

This guide provides an in-depth overview of the chemical and physical properties of 5-Chloro-
2-nitroanisole, tailored for researchers, scientists, and professionals in drug development. The

document details its appearance, melting point, and includes a standardized protocol for its

characterization.

Physicochemical Properties
5-Chloro-2-nitroanisole is an aromatic organic compound with the chemical formula

C₇H₆ClNO₃. For ease of reference and comparison, its key quantitative properties are

summarized in the table below.

Property Value Source

Melting Point 70-72 °C [1][2]

Boiling Point 289.1 ± 20.0 °C (Predicted) [2]

Density 1.4219 (Rough Estimate) [2]

Refractive Index 1.6000 (Estimate) [2]

Molecular Weight 187.58 g/mol

CAS Number 6627-53-8 [1][2][3]
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5-Chloro-2-nitroanisole typically presents as a powder[1]. It is soluble in chloroform and ethyl

acetate[2]. For optimal stability, it should be stored in a dry, room temperature environment in a

sealed container[2].

Experimental Protocol: Melting Point Determination
The following outlines a standard methodology for determining the melting point of 5-Chloro-2-
nitroanisole, a critical parameter for verifying its purity.

Objective: To accurately determine the melting point range of a 5-Chloro-2-nitroanisole
sample.

Apparatus:

Digital melting point apparatus or a traditional Thiele tube setup.

Capillary tubes (sealed at one end).

Spatula.

Mortar and pestle.

Sample of 5-Chloro-2-nitroanisole.

Procedure:

Sample Preparation: Ensure the 5-Chloro-2-nitroanisole sample is completely dry and

finely powdered. If necessary, use a mortar and pestle to gently grind the crystalline solid into

a fine powder.

Capillary Tube Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by

tapping the sealed end of the tube on a hard surface.

Apparatus Setup:

Digital Apparatus: Place the capillary tube into the designated slot in the heating block. Set

the starting temperature to approximately 10-15 °C below the expected melting point (70

°C). Set a ramp rate of 1-2 °C per minute for an accurate determination.
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Thiele Tube: Secure the capillary tube to a thermometer with a rubber band, aligning the

sample with the thermometer bulb. Immerse the setup in the Thiele tube's oil bath,

ensuring the oil level is above the top of the sample.

Heating and Observation:

Digital Apparatus: Start the heating program. Observe the sample through the magnified

viewing window.

Thiele Tube: Gently heat the side arm of the Thiele tube with a Bunsen burner to create a

convection current for uniform heating.

Data Recording: Record the temperature at which the first drop of liquid appears (the onset

of melting) and the temperature at which the entire sample has completely liquefied. The

melting point is reported as this range. A pure substance will typically have a sharp melting

range of 1-2 °C.

Compound Identification Workflow
The following diagram illustrates a typical workflow for the identification and quality control of a

received sample of 5-Chloro-2-nitroanisole.
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Workflow for 5-Chloro-2-nitroanisole ID.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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